3,4,5-triethoxy-N-(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3,4,5-triethoxy-N-(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide is a useful research compound. Its molecular formula is C22H26N2O5S and its molecular weight is 430.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antidiabetic Applications
A study by Nomura et al. (1999) explored benzamide derivatives, including compounds structurally similar to 3,4,5-triethoxy-N-(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide, for their potential as antidiabetic agents. They discovered a specific derivative, KRP-297, showing promise as a candidate drug for treating diabetes mellitus (Nomura et al., 1999).
Anti-Inflammatory and Analgesic Properties
Research by Abu‐Hashem et al. (2020) synthesized novel benzodifuranyl derivatives, related to the chemical structure , with reported analgesic and anti-inflammatory activities. Some of these compounds were found to have high inhibitory activity on cyclooxygenase-2 (COX-2), indicating potential for pain relief and inflammation reduction (Abu‐Hashem et al., 2020).
Radiopharmaceutical Research
Bobeldijk et al. (1990) conducted a study on derivatives of benzamide, similar to this compound, for use in radiopharmaceuticals. Their research focused on synthesizing precursors for radioiodinated benzamide derivatives, which could have applications in medical imaging (Bobeldijk et al., 1990).
Drug Synthesis and Characterization
A study by Hossaini et al. (2017) described the synthesis and characterization of novel (4-oxothiazolidine-2-ylidene)benzamide derivatives, similar in structure to the chemical . This research contributes to the broader understanding of benzamide derivatives in the field of drug synthesis (Hossaini et al., 2017).
Properties
IUPAC Name |
3,4,5-triethoxy-N-(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O5S/c1-6-27-16-12-14(13-17(28-7-2)20(16)29-8-3)21(25)23-22-24(4)19-15(26-5)10-9-11-18(19)30-22/h9-13H,6-8H2,1-5H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYAOPXUQPBFUOY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1OCC)OCC)C(=O)N=C2N(C3=C(C=CC=C3S2)OC)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.